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Introduction: The Critical Role of Precise
Terminology in Chemical Research
In the landscape of chemical synthesis and drug development, Sodium 2-
Iodobenzenesulfonate stands as a pivotal, yet often variably named, reagent. Its significance

largely stems from its role as a precursor to powerful hypervalent iodine reagents, most notably

2-Iodoxybenzenesulfonic acid (IBS), which offer environmentally benign and highly selective

oxidation capabilities.[1] However, the interchangeability of its nomenclature across literature,

patents, and commercial listings can create ambiguity, potentially hindering research and

procurement efforts. This guide provides an in-depth analysis of the key synonyms for Sodium
2-Iodobenzenesulfonate, offering clarity and context to researchers, scientists, and drug

development professionals. Understanding these terminological nuances is not merely an

academic exercise; it is fundamental to ensuring experimental reproducibility, accurate

literature searching, and seamless supply chain management.

Unraveling the Synonyms: A-Data-Driven Analysis
The varied names for Sodium 2-Iodobenzenesulfonate arise from different systematic and

historical naming conventions. Below, we dissect the most prevalent synonyms, providing

insights into their origins and typical contexts of use.
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Sodium 2-Iodobenzenesulfonate
This is the most commonly used and readily recognized name for the compound. It clearly

denotes the key structural features: a sodium salt of a benzenesulfonic acid that is substituted

with an iodine atom at the second (or ortho) position of the benzene ring. This name is

frequently found in the product catalogs of major chemical suppliers and is often the default

name in safety data sheets (SDS) and technical specifications.[2]

2-Iodobenzenesulfonic Acid Sodium Salt
This synonym is a close variant of the primary name and is also widely used.[3] It explicitly

states that the compound is the sodium salt of the parent acid, "2-Iodobenzenesulfonic Acid."

This nomenclature is particularly useful for emphasizing the relationship between the salt and

its acidic precursor, which is the starting material for the synthesis of certain hypervalent iodine

reagents.[1]

Benzenesulfonic acid, 2-iodo-, sodium salt
This is the inverted name format often employed by chemical abstracting and indexing

services, such as the Chemical Abstracts Service (CAS). It follows a systematic approach

where the parent molecule, "Benzenesulfonic acid," is named first, followed by its substituents

("2-iodo-") and finally the counter-ion ("sodium salt"). This format is crucial for precise database

searching and is often linked to the compound's CAS Registry Number, 62973-69-7.[4][5]

o-Iodobenzenesulfonic acid sodium salt
The prefix "o-" is an abbreviation for ortho-, a locant used in organic chemistry to describe the

position of a substituent on a benzene ring relative to a primary functional group. In this case, it

indicates that the iodine atom is on the carbon atom adjacent to the sulfonic acid group. While

less formal than the numerical "2-" designation, "o-" is frequently used in laboratory jargon and

older literature.[5][6]

sodium;2-iodobenzenesulfonate
This is the IUPAC (International Union of Pure and Applied Chemistry) preferred name.[3] It

distinctly separates the cation ("sodium") from the anion ("2-iodobenzenesulfonate"). This

systematic nomenclature is designed to be unambiguous and is the standard for formal

scientific communication.
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Summary of Key Synonyms and Identifiers
For rapid reference, the following table summarizes the primary synonyms and key identifiers

for Sodium 2-Iodobenzenesulfonate.

Synonym Naming Convention Typical Context of Use

Sodium 2-

Iodobenzenesulfonate
Common/Supplier Name

Product catalogs, general

literature[2]

2-Iodobenzenesulfonic Acid

Sodium Salt
Descriptive Name

Emphasizing the salt of the

parent acid

Benzenesulfonic acid, 2-iodo-,

sodium salt
Index Name (CAS)

Chemical databases, indexing

services[4][5]

o-Iodobenzenesulfonic acid

sodium salt
Common with locant

Laboratory slang, older

literature[5][6]

sodium;2-

iodobenzenesulfonate
IUPAC Name Formal scientific publications

CAS Registry Number 62973-69-7 Universal Identifier[2][4][5][6]

Molecular Formula C₆H₄INaO₃S All contexts[4][6]

Visualizing the Nomenclature Hierarchy
The relationship between the core chemical structure and its various names can be visualized

as a hierarchical flow, from the systematic IUPAC name to the more common laboratory and

supplier designations.
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Sodium 2-Iodobenzenesulfonate
(C₆H₄INaO₃S)

IUPAC Name:
sodium;2-iodobenzenesulfonate

Systematic

CAS Index Name:
Benzenesulfonic acid, 2-iodo-, sodium salt

Indexing

Common/Supplier Names

General Use

Descriptive Name:
2-Iodobenzenesulfonic Acid Sodium Salt

Structural

Sodium 2-Iodobenzenesulfonate o-Iodobenzenesulfonic acid sodium salt

Click to download full resolution via product page

Caption: Hierarchical relationship of naming conventions for Sodium 2-
Iodobenzenesulfonate.

Experimental Protocol: Verification of Compound
Identity
Given the potential for nomenclatural confusion, it is imperative to verify the identity of a

procured sample of Sodium 2-Iodobenzenesulfonate. High-Performance Liquid

Chromatography (HPLC) is a standard method for assessing purity.

Objective: To confirm the purity of a sample labeled as Sodium 2-Iodobenzenesulfonate.

Materials:

Sodium 2-Iodobenzenesulfonate sample

HPLC-grade water

HPLC-grade acetonitrile

Formic acid
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C18 HPLC column (e.g., 4.6 x 150 mm, 5 µm)

HPLC system with UV detector

Procedure:

Sample Preparation: Accurately weigh and dissolve approximately 10 mg of the sample in 10

mL of a 50:50 mixture of water and acetonitrile to create a 1 mg/mL stock solution. Further

dilute to a working concentration of approximately 0.1 mg/mL.

Mobile Phase Preparation:

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

HPLC Conditions:

Column: C18, 4.6 x 150 mm, 5 µm

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Detection Wavelength: 254 nm

Gradient: Start with 95% A / 5% B, hold for 2 minutes. Linearly increase to 95% B over 10

minutes. Hold at 95% B for 2 minutes. Return to initial conditions and equilibrate for 5

minutes.

Analysis: Inject the prepared sample. The resulting chromatogram should show a major peak

corresponding to the analyte. Purity can be calculated based on the area percentage of the

main peak relative to the total area of all peaks. A purity of >97% is common for commercial-

grade material.[2]

Conclusion
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A thorough understanding of the various synonyms for Sodium 2-Iodobenzenesulfonate is

essential for any researcher or professional working with this versatile compound. By

recognizing its IUPAC name, CAS index name, and common laboratory and commercial

names, one can navigate the scientific literature and chemical supply chains with greater

confidence and precision. This guide serves as a foundational reference to mitigate ambiguity

and support the rigorous standards of scientific integrity and reproducibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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